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Compound of Interest

Compound Name: N,N-Didesmethylvenlafaxine

Cat. No.: B022065 Get Quote

An In-Depth Technical Guide to N,N-
Didesmethylvenlafaxine
Introduction

N,N-Didesmethylvenlafaxine, also known as Dinorvenlafaxine, is a chemical compound

recognized primarily as a minor metabolite of the widely prescribed antidepressant drug,

venlafaxine.[1][2] Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in

the treatment of major depressive disorder, anxiety, and panic disorders.[3][4] Understanding

the structure, properties, and metabolic fate of its metabolites is crucial for a comprehensive

pharmacological and toxicological assessment. This guide provides a detailed technical

overview of N,N-Didesmethylvenlafaxine, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
N,N-Didesmethylvenlafaxine is structurally characterized by the removal of both methyl

groups from the tertiary amine of the parent compound, venlafaxine, resulting in a primary

amine.[1]

Caption: 2D structure of N,N-Didesmethylvenlafaxine.
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The fundamental chemical identifiers for N,N-Didesmethylvenlafaxine are summarized in the

table below.

Identifier Value Reference

IUPAC Name

1-[2-amino-1-(4-

methoxyphenyl)ethyl]cyclohex

an-1-ol

[1]

Synonyms
Dinorvenlafaxine, N,N-

Didesmethyl venlafaxine
[1][5]

CAS Number 93413-77-5 [1]

Molecular Formula C₁₅H₂₃NO₂ [1]

Molecular Weight 249.35 g/mol [1]

Canonical SMILES
COC1=CC=C(C=C1)C(CN)C2(

CCCCC2)O
[1]

Physicochemical Properties
The known physical and chemical properties of N,N-Didesmethylvenlafaxine and its

hydrochloride salt are presented below. This data is essential for its synthesis, purification, and

analytical detection.

Property Value Reference

Appearance Off-white to pale yellow solid [6]

Melting Point 168 - 172°C [6]

Melting Point (HCl Salt) 174 - 178°C [7]

Molecular Weight (HCl Salt) 285.81 g/mol [7]

Pharmacology and Biochemistry
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Venlafaxine undergoes extensive hepatic metabolism, primarily mediated by cytochrome P450

(CYP) enzymes.[2] The main metabolic route is O-demethylation by CYP2D6 to form the major

active metabolite, O-desmethylvenlafaxine (ODV).[8][9][10] A minor pathway involves N-

demethylation by CYP3A4 and CYP2C19 to produce N-desmethylvenlafaxine (NDV).[9]

N,N-Didesmethylvenlafaxine is formed through the sequential N-demethylation of

venlafaxine. This secondary metabolite is considered minor in the overall metabolic profile of

the parent drug.[9][10] Both ODV and NDV can be further metabolized by CYP2C19, CYP2D6,

and/or CYP3A4 to form N,O-didesmethylvenlafaxine.[3][9]
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Metabolic Pathway of Venlafaxine

Further Metabolism

Venlafaxine

CYP2D6 (Major)
CYP2C19 (Minor) CYP3A4, CYP2C19

O-Desmethylvenlafaxine (ODV)
(Major Active Metabolite)

CYP2C19, CYP2D6,
CYP3A4

N-Desmethylvenlafaxine (NDV)
(Minor Metabolite)

CYP3A4, CYP2C19

N,N-Didesmethylvenlafaxine
(Minor Metabolite)

N,O-Didesmethylvenlafaxine
(Minor Metabolite)
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Workflow for Synthesis of Venlafaxine

Start:
N,N-Didesmethylvenlafaxine HCl

in Water

Add 50% NaOH
(to free base)

Add Formic Acid &
Formaldehyde

Heat under Reflux
(~5 hours)

Monitor by HPLC

Cool to Room Temp.

Reaction Complete

Adjust to pH 12
with 50% NaOH

Extract with
Isopropyl Acetate

Isolate Product:
Venlafaxine
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Analytical Workflow for Metabolite Quantification

Sample Clean-up

Biological Sample
(e.g., Plasma)

Load Sample

Solid-Phase Extraction (SPE)

Elution & Reconstitution

HPLC Separation
(e.g., C18 Column)

Tandem Mass Spectrometry
(ESI-MS/MS)

Data Acquisition
& Quantification

Wash (Remove Interferences)

Elute Analytes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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